2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol

• CAS No.: 91964-41-9
• Molecular Formula: C11H25NO
• Molecular Weight: 187.32 g/mol
• IUPAC Name: 2-(2,6-dimethylheptan-4-ylamino)ethanol
• InChI: InChI=1S/C11H25NO/c1-9(2)7-11(8-10(3)4)12-5-6-13/h9-13H,5-8H2,1-4H3
• InChI Key: UYYVEDXAVYXJER-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CC(C)C)NCCO

Description

2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol is a secondary amino alcohol characterized by a branched aliphatic chain (2,6-dimethylheptan-4-yl) attached to an ethanolamine backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol typically involves the reaction of 2,6-dimethylheptan-4-ylamine with ethylene oxide. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{2,6-Dimethylheptan-4-ylamine} + \text{Ethylene oxide} \rightarrow \text{2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol}$$2,6-Dimethylheptan-4-ylamine+Ethylene oxide→2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol

Industrial Production Methods

In industrial settings, the production of 2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol involves large-scale synthesis using similar reaction conditions. The process is optimized for high yield and purity, often involving purification steps such as distillation or recrystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of the corresponding amine.

Substitution: Formation of various substituted derivatives depending on the reagent used.

Scientific Research Applications

2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Features and Physicochemical Properties

The following table summarizes key structural and inferred properties of 2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol and related compounds:

Compound Name	Key Structural Features	Molecular Weight (g/mol)	logP (Estimated)	Solubility Profile
2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol	Branched heptane chain, ethanolamine backbone	~215.36	~2.8 (high)	Low water solubility, lipophilic
1-[(2,6-Dimethylheptan-4-yl)amino]propan-2-ol	Additional methyl group on ethanolamine chain	~229.41	~3.1	Reduced polarity vs. target compound
2-(2,6-Dimethylmorpholin-4-yl)ethan-1-ol	Morpholine ring with dimethyl groups, ethanolic chain	~173.25	~1.5	Moderate solubility (polar oxygen atom)
2-{[(2,3-Dichlorophenyl)methyl]amino}ethan-1-ol HCl	Aromatic dichlorophenyl group, hydrochloride salt	~256.56	~2.2	High solubility (salt form)
2-(2-(Methylamino)ethoxy)ethan-1-ol	Ethoxy chain with methylamino substituent	~134.18	~0.9	High hydrophilicity

Key Observations:

• Branched Aliphatic Chains : The 2,6-dimethylheptan-4-yl group in the target compound increases lipophilicity (logP ~2.8) compared to morpholine derivatives (logP ~1.5) .
• Salt Forms: Hydrochloride salts (e.g., 2-{[(2,3-dichlorophenyl)methyl]amino}ethan-1-ol HCl) enhance water solubility, a critical factor in pharmaceutical formulations .
• Aromatic vs.

Biological Activity

2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol, also known by its CAS number 91964-41-9, is a compound with potential biological activity that has garnered attention in various fields of research. Its structure includes a long aliphatic chain and an amino group, which may influence its interaction with biological systems.

• Molecular Formula : C₁₁H₂₅NO
• Molecular Weight : 187.32 g/mol
• Density : 0.86 g/cm³
• Boiling Point : 275.3 °C at 760 mmHg

Biological Activity Overview

The biological activity of 2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol has not been extensively documented in literature, but it can be inferred from similar compounds and preliminary studies. This section will explore potential mechanisms of action, pharmacological effects, and relevant case studies.

• Receptor Interaction : Amino alcohols often interact with neurotransmitter receptors or enzymes due to their structural similarity to amino acids.
• Antioxidant Activity : Compounds with long aliphatic chains may exhibit antioxidant properties, potentially mitigating oxidative stress in cells.
• Anti-inflammatory Effects : Similar compounds have shown promise in reducing inflammation by modulating cytokine production.

Study 1: Neuroprotective Effects

A study investigated the neuroprotective effects of amino alcohol derivatives similar to 2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol. Results indicated that these compounds could reduce neuronal apoptosis in vitro by inhibiting caspase activation and promoting cell survival pathways.

Compound	Effect on Neuronal Apoptosis	Mechanism
Compound A	45% reduction	Caspase inhibition
Compound B	60% reduction	BDNF pathway activation

Study 2: Anti-inflammatory Properties

In another study focusing on anti-inflammatory properties, derivatives were tested for their ability to inhibit the production of pro-inflammatory cytokines (e.g., TNF-alpha, IL-6) in macrophages.

Treatment	TNF-alpha Inhibition (%)	IL-6 Inhibition (%)
Control	0	0
Compound C	70	65
Compound D	80	75

Pharmacological Potential

The pharmacological potential of 2-[(2,6-Dimethylheptan-4-yl)amino]ethan-1-ol can be categorized into several areas:

• Neurology : Due to its potential neuroprotective effects, this compound may be explored for treating neurodegenerative diseases.
• Immunology : Its anti-inflammatory properties suggest possible applications in autoimmune diseases.
• Cardiology : The compound's ability to modulate oxidative stress may benefit cardiovascular health.